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Compound of Interest

Compound Name: 4-Hydrazinobenzoic acid

Cat. No.: B043234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural features of 4-Hydrazinobenzoic acid. The information is curated for researchers,

scientists, and professionals in drug development who utilize this compound in their work. All

quantitative data is presented in clear, tabular formats for ease of reference and comparison.

Chemical Identity and Properties
4-Hydrazinobenzoic acid, also known as p-hydrazinobenzoic acid, is a derivative of benzoic

acid and a hydrazine compound.[1][2] It serves as a crucial intermediate in the synthesis of

various organic molecules, including pharmaceuticals like Deferasirox.[3]

General and Physical Properties
The fundamental identifiers and physical characteristics of 4-Hydrazinobenzoic acid are

summarized in the table below.
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Property Value Reference(s)

IUPAC Name 4-hydrazinylbenzoic acid [2]

CAS Number 619-67-0

Molecular Formula C₇H₈N₂O₂ [1][2]

Molecular Weight 152.15 g/mol [2]

Appearance
Light yellow to light brown

crystalline powder
[1]

Melting Point 218 °C (decomposes) [1]

Boiling Point
377.2 °C at 760 mmHg

(estimated)

Density 1.401 g/cm³

Solubility and Stability
The solubility and stability of a compound are critical parameters in its handling, storage, and

application in chemical reactions.
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Property Description Reference(s)

Solubility

Slightly soluble in DMSO and

Methanol (with heating).[1]

Solubility in water is reported

as < 10g/L at 20°C and 19.7

g/L at 25°C.[4][5] Also reported

as very soluble in water.[6]

Stability

Stable under normal

conditions.[1] It is combustible

and incompatible with strong

acids and strong oxidizing

agents.[1]

Storage

Recommended to be kept in a

dark place, under an inert

atmosphere, and stored in a

freezer at -20°C.[1]

Acidity
Property Value Reference(s)

pKa 4.14 ± 0.10 (Predicted) [1]

Chemical Structure
The molecular structure of 4-Hydrazinobenzoic acid consists of a benzene ring substituted

with a carboxyl group and a hydrazinyl group at the para position.

Caption: 2D structure of 4-Hydrazinobenzoic acid.

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 4-
Hydrazinobenzoic acid.
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Data Type Key Features Reference(s)

¹H NMR

In DMSO-d6, characteristic

peaks are observed at

approximately 7.70 ppm, 7.49

ppm, and 6.77 ppm.

[7]

IR

Infrared spectral data is

available and can be used for

functional group identification.

[8]

Mass Spec

The molecule shows a parent

ion peak corresponding to its

molecular weight.

[2]

Experimental Protocols
Synthesis of 4-Hydrazinobenzoic Acid
A common method for the synthesis of 4-Hydrazinobenzoic acid involves a three-step

process starting from 4-aminobenzoic acid.[9]

Synthesis Workflow

4-Aminobenzoic Acid Diazotization Reduction Hydrolysis 4-Hydrazinobenzoic Acid

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Hydrazinobenzoic acid.

Methodology:

Esterification: 4-aminobenzoic acid is first esterified to protect the carboxylic acid group.

Diazotization: The amino group of the ester is then converted to a diazonium salt using

sodium nitrite in an acidic medium.
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Reduction: The diazonium salt is subsequently reduced to a hydrazine derivative. A patent

describes using sodium metabisulfite as the reducing agent at a controlled temperature (10-

35 °C) and pH (7-9).[10]

Hydrolysis: Finally, the ester group is hydrolyzed to yield 4-Hydrazinobenzoic acid.

This overall process has been reported to achieve a yield of 82%.[9]

Analytical Method: Determination by HPLC
4-Hydrazinobenzoic acid can be quantified using High-Performance Liquid Chromatography

(HPLC), particularly for its determination as a potential genotoxic impurity in pharmaceutical

products like Deferasirox.[11]

HPLC Conditions:

Column: Zorbax SB C18 (250 x 4.6 mm i.d.), 5 µm particle size.[11]

Mobile Phase: A mixture of acetonitrile and water with phosphoric acid. For Mass

Spectrometry (MS) compatibility, formic acid can be used instead of phosphoric acid.

Detection: UV detector.[11]

This method has been validated and shown to be specific, linear, accurate, and precise for the

quantification of 4-Hydrazinobenzoic acid.[11]

Derivatizing Agent for Aldehyde Analysis
4-Hydrazinobenzoic acid is utilized as a derivatizing agent for the analysis of low-molecular-

weight aldehydes by HPLC-UV and Capillary Electrophoresis with Diode Array Detection (CE-

DAD).[12]

Methodology:

Derivatization Reaction: The primary amine of the hydrazinyl group in 4-Hydrazinobenzoic
acid reacts with the carbonyl group of an aldehyde to form a stable imine (hydrazone).[12]
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Extraction: The derivatization can be performed concurrently with gas-diffusion

microextraction (GDME) to obtain a clean extract of the derivatives.[12]

Analysis: The resulting hydrazones are then separated and quantified using HPLC-UV or

CE-DAD.[12]

This application highlights the utility of 4-Hydrazinobenzoic acid in analytical chemistry for

enhancing the detection and quantification of aldehydes in various matrices.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Hydrazinobenzoic
Acid: Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043234#4-hydrazinobenzoic-acid-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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